Tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C12H16N2O4/c1-12(2,3)18-11(16)14-4-8(5-14)10-9(6-15)13-7-17-10/h6-8H,4-5H2,1-3H3
• InChI Key: IQNNGVNMCVXVMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=C(N=CO2)C=O
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• CAS No.: 2344681-25-8

Description

Tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27. The purity is usually 95%.
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Scientific Research Applications

Highly Stereoselective Hydroformylation

Tert-butyl derivatives have been utilized in highly stereoselective hydroformylation reactions, producing key intermediates for synthesizing homochiral amino acid derivatives. These derivatives are of considerable synthetic value due to their applications in drug development and the synthesis of biologically active molecules (Kollár & Sándor, 1993).

Novel Building Blocks for Cycloaddition Reactions

The compound and its related structures have been explored as masked 1,3- and 1,4-dipoles for formal [3 + 2] and [4 + 2] cycloaddition reactions. Such reactions yield imidazoline, oxazolidine, and tetrahydropyrimidine products, demonstrating the compound’s utility in creating diverse heterocyclic architectures (Yadav & Sriramurthy, 2005).

Synthesis of Azetidine-3-carboxylic Acids

Protected 3-haloazetidines, derived from the tert-butyl azetidine framework, serve as versatile building blocks for synthesizing azetidine-3-carboxylic acid derivatives. These derivatives are crucial in medicinal chemistry, offering a pathway to novel drug candidates (Ji, Wojtas, & Lopchuk, 2018).

Development of Bifunctional Compounds

The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate highlights the potential for developing novel compounds. These bifunctional compounds provide a convenient entry point for further selective derivations, accessing chemical spaces complementary to existing frameworks (Meyers et al., 2009).

Intermediate in Anticancer Drug Synthesis

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is a key intermediate in synthesizing small molecule anticancer drugs. Its synthesis from commercially available materials demonstrates the compound’s significance in developing treatments for cancer (Zhang, Ye, Xu, & Xu, 2018).

Mechanism of Action

Mode of Action

The presence of the oxazole and azetidine moieties in its structure suggests that it might interact with biological targets through hydrogen bonding, dipole-dipole interactions, and van der waals forces .

Pharmacokinetics

Therefore, its bioavailability and pharmacokinetic profile remain to be determined .

Action Environment

Factors such as temperature, pH, and the presence of other biological molecules could potentially affect the compound’s activity .